Cas no 849776-26-7 (4-Acetyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide)

• Product Name: 4-Acetyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide
• CAS No: 849776-26-7
• MF: C₇H₁₅IN₄O
• MW: 298.124673128128
• MDL: MFCD06797494
• CID: 719987
• Update Time: 2025-06-14

4-Acetyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide Chemical and Physical Properties

Names and Identifiers

• 4-Acetyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide
• 1-Piperazinecarboximidamide,4-acetyl-, hydriodide (1:1)
• 4-ACETYLPIPERAZINE-1-CARBOXAMIDINE HYDROIODIDE
• 4-acetylpiperazine-1-carboximidamide
• 4-Acetylpiperazine-1-carboximidamide hydroiodide
• 4-acetyl-piperazine-1-carboxamidine hydroiodide
• 4-Acetylpiperazine-1-carboximidamide hydroiodide, 1-Carbamimidoyl-4-ethanoylpiperazine hydroiodide
• 4-Acetyltetrahydro-1(2H)-pyrazinecarboximideamidehydroiodide
• 4-Acetyl-1-piperazinecarboximidamide, hydriodide

• MDL： MFCD06797494
• Inchi： 1S/C7H14N4O.HI/c1-6(12)10-2-4-11(5-3-10)7(8)9;/h2-5H2,1H3,(H3,8,9);1H
• InChI Key： WGTZMPUYWAYGAF-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(N)=N)CC1)(=O)C.I

Computed Properties

• Exact Mass: 298.02900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 229-230
• Boiling Point: 374.5°C at 760 mmHg
• Flash Point: 180.3°C
• PSA: 73.42000
• LogP: 0.71800

4-Acetyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 4-Acetyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide

Recent Advances in the Study of 4-Acetyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide (CAS: 849776-26-7)

4-Acetyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide (CAS: 849776-26-7) is a chemically modified pyrazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 4-Acetyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide, with particular emphasis on improving yield and purity. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic processes, to achieve high-efficiency production. The compound's structural elucidation has been confirmed through spectroscopic methods such as NMR, IR, and mass spectrometry, ensuring its chemical integrity and reproducibility for further studies.

In the realm of pharmacological research, 4-Acetyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide has demonstrated promising bioactivity in preliminary in vitro and in vivo assays. Studies have indicated its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that this compound may inhibit key enzymes such as cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), which are critical targets in the treatment of conditions like arthritis and Parkinson's disease.

Furthermore, the compound's mechanism of action has been investigated using molecular docking and computational modeling techniques. These studies have revealed that 4-Acetyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide exhibits high binding affinity to specific protein targets, thereby providing a molecular basis for its observed bioactivity. Such insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

Despite these advancements, challenges remain in the clinical translation of 4-Acetyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Ongoing research is exploring formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations and improve the compound's therapeutic index.

In conclusion, 4-Acetyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide represents a promising candidate for further drug development. Its unique chemical structure and multifaceted bioactivity make it a valuable subject of study in the quest for novel therapeutics. Future research should focus on optimizing its pharmacological profile and advancing it through the drug development pipeline, with the ultimate goal of addressing unmet medical needs in various disease areas.